Cas no 1448050-12-1 (methyl 7-[2-(4-fluorophenyl)acetamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-[2-(4-fluorophenyl)acetamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448050-12-1
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 5760000
• PubChem ID: 71779272
• Update Time: 2025-06-03

methyl 7-[2-(4-fluorophenyl)acetamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(2-(4-fluorophenyl)acetamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 1448050-12-1
• CCG-321385
• methyl 7-[2-(4-fluorophenyl)acetamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[[2-(4-fluorophenyl)acetyl]amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• AKOS024647271
• F2416-0977
• 2(1H)-Isoquinolinecarboxylic acid, 7-[[2-(4-fluorophenyl)acetyl]amino]-3,4-dihydro-, methyl ester

• Inchi： 1S/C19H19FN2O3/c1-25-19(24)22-9-8-14-4-7-17(11-15(14)12-22)21-18(23)10-13-2-5-16(20)6-3-13/h2-7,11H,8-10,12H2,1H3,(H,21,23)
• InChI Key： VDBOZWWJJHAKON-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1C=CC2=C(C=1)CN(C(=O)OC)CC2)=O

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 7-[2-(4-fluorophenyl)acetamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Methyl 7-[2-(4-Fluorophenyl)Acetamido]-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS No: 1448050-12-1)

The compound Methyl 7-[2-(4-Fluorophenyl)Acetamido]-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS No: 1448050-12-1) is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The tetrahydroisoquinoline core structure is particularly interesting due to its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemists.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its pharmacological properties in greater depth. The methyl ester group attached to the isoquinoline core suggests that this compound may exhibit improved bioavailability compared to its non-esterified counterparts. Furthermore, the presence of a fluorophenyl group introduces electronic and steric effects that could enhance the compound's binding affinity to specific receptors or enzymes.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Studies have shown that isoquinoline derivatives can modulate key pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The acetamido group in this molecule may play a critical role in stabilizing protein aggregates or inhibiting enzymes associated with these conditions.

In addition to its neuroprotective potential, this compound has also been investigated for its antitumor activity. Research indicates that certain isoquinoline derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The fluorophenyl substituent may enhance the selectivity of this compound towards cancer cells while minimizing toxicity to healthy tissues.

Another area of interest is the anti-inflammatory properties of this compound. Isoquinoline derivatives are known to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). The tetrahydroisoquinoline structure may provide a unique platform for modulating these pathways, offering new possibilities for treating inflammatory diseases like arthritis.

Recent studies have also explored the use of this compound as a modulator of ion channels, which are critical for various physiological processes including pain perception and cardiovascular function. The ability of this compound to interact with ion channels could lead to novel therapeutic interventions for conditions such as chronic pain and arrhythmias.

The synthesis of Methyl 7-[2-(4-Fluorophenyl)Acetamido]-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of this synthesis pathway.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the purity and identity of this compound. These studies have provided valuable insights into the stereochemistry and conformational preferences of the molecule.

From an environmental standpoint, researchers have also evaluated the biodegradability and ecotoxicity of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions.

In conclusion, Methyl 7-[2-(4-Fluorophenyl)Acetamido]-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS No: 1448050-12-1) represents a cutting-edge chemical entity with vast potential across multiple therapeutic areas. Its unique structure and promising biological activities make it an attractive candidate for further preclinical and clinical studies.